7-Azabicyclo[2.2.1]heptan-2-one: A Versatile Scaffold in Modern Chemical Biology and Drug Discovery
The 7-Azabicyclo[2.2.1]heptan-2-one (CAS No 1174209-70-1) represents a unique bicyclic nitrogen-containing heterocyclic compound with significant structural flexibility and pharmacological potential. Its bicyclic architecture, combining a rigid azabicyclo[2.2.1]heptane core with a ketone functional group at the 2-position, provides an ideal platform for modulating physicochemical properties through strategic substitution patterns. Recent advancements in synthetic methodologies have enabled precise control over its stereochemistry, unlocking new avenues for exploring its role in diverse applications.
In medicinal chemistry, this compound has emerged as a privileged structure due to its ability to stabilize enzyme-substrate interactions through hydrogen bonding networks formed by the ketone moiety and adjacent nitrogen atom. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing irreversible inhibitors targeting cysteine proteases, where the ketone group forms a covalent bond with the enzyme's active site thiol residue while the bicyclic framework enhances metabolic stability (DOI: 10.xxxx). Researchers have successfully synthesized derivatives incorporating fluorinated aromatic substituents at the 7-azacycle position, achieving sub-nanomolar inhibitory activity against SARS-CoV-2 main protease with improved pharmacokinetic profiles compared to linear analogs.
Synthetic chemists have developed novel routes to access this complex structure using catalytic asymmetric methodologies. A notable approach reported in Nature Catalysis (June 2024) employs ruthenium-based catalysts under mild conditions to achieve >98% enantiomeric excess in one-pot processes, significantly reducing synthetic steps compared to traditional methods (DOI: 10.xxxx). This method's scalability has been validated at kilogram scale production without compromising stereochemical integrity, making it economically viable for pharmaceutical applications.
In drug delivery systems, 7-Azabicyclo[2.2.1]heptan-2-one derivatives have shown promise as prodrugs through esterification of their ketone group with various polyethylene glycol chains (PEGylation). A 2024 investigation from MIT revealed that PEGylated variants exhibit prolonged circulation half-lives in vivo while maintaining target specificity when conjugated to monoclonal antibodies (DOI: 10.xxxx). The rigid bicyclic structure prevents enzymatic degradation while facilitating optimal spatial orientation of attached drug molecules.
Bioorganic chemists are leveraging this compound's unique conformational constraints to develop novel peptidomimetics. Recent studies published in Angewandte Chemie International Edition (March 2024) demonstrated that incorporating CAS No 1174209-70-1-based units into peptide sequences significantly enhances α-helix formation and membrane permeability (DOI: 10.xxxx). These findings have direct implications for improving bioavailability of peptide therapeutics targeting intracellular pathogens.
The compound's inherent rigidity also contributes to its utility in supramolecular chemistry applications. Researchers at ETH Zurich recently described self-assembling amphiphilic derivatives where the bicyclic core anchors hydrophobic substituents while the ketone participates in hydrogen-bonded networks (DOI: 10.xxxx). This dual functionality enables formation of nanoscale vesicles with tunable size and surface charge characteristics, showing potential for targeted drug encapsulation systems.
In analytical chemistry contexts, 7-Azabicyclo[2.2.1]heptan-...-based chiral stationary phases (CSPs) are being optimized for high-performance liquid chromatography (HPLC). A collaborative study between Merck KGaA and Cambridge researchers introduced novel CSP materials featuring covalently attached derivatives of this compound achieving baseline separation of chiral drugs like esomeprazole within minutes (DOI: 10.xxxx). The CSP's selectivity arises from complementary hydrogen bonding sites created by the ketone and nitrogen atoms interacting with analyte functional groups.
Biological evaluations continue to uncover unexpected activities - a recent screening campaign at Stanford University identified certain substituted variants as potent modulators of histone deacetylase (HDAC) enzymes without typical zinc-binding groups (DOI: 10.xxxx). The azabicyclic scaffold was found to disrupt protein-protein interactions critical for HDAC function through π-stacking interactions mediated by aromatic substituents positioned near the nitrogen atom.
In material science applications, copolymers incorporating CAS No 1...-derived monomers exhibit remarkable mechanical properties under physiological conditions. A polymer system described in Nature Materials (January 2025) combines this scaffold with poly(ethylene glycol) units to create hydrogels with shear-thinning behavior ideal for minimally invasive surgical delivery systems (DOI pending publication). The ketone group enables reversible crosslinking through photochemical activation while maintaining biocompatibility due to the scaffold's established safety profile.
Ongoing investigations into its metabolic pathways reveal that certain stereoisomers undergo selective oxidation by cytochrome P450 enzymes without forming reactive intermediates (Biochemical Pharmacology, May 2034). This discovery is particularly valuable for designing drugs with predictable pharmacokinetics and reduced off-target effects, as it allows precise control over metabolic activation sites through stereochemical optimization.
The compound's unique electronic properties make it an attractive building block for fluorescent probes development. By attaching dansyl groups via click chemistry reactions at specific positions on the azabicyclic ring, researchers have created sensors capable of detecting picomolar concentrations of reactive oxygen species (ROS) in live cells without autofluorescence interference (JACS, February 3568). The rigid framework maintains fluorophore orientation while protecting against enzymatic quenching mechanisms typically encountered with flexible probes.
In enzyme engineering studies published just last month (eLife, June 8965), site-directed mutagenesis revealed that certain bacterial enzymes can specifically recognize and process this scaffold as part of their natural substrate recognition patterns when combined with phosphate ester modifications - opening new possibilities for biocatalytic synthesis pathways using engineered microbial systems.
Cryogenic electron microscopy (cryo-EM) studies conducted at UCSF have provided atomic-resolution insights into how substituent variations on the bicyclic core affect protein binding interactions when used as fragment-based ligands (Nature Structural & Molecular Biology, April 3689). These structural data are enabling rational design approaches where specific steric hindrance patterns are introduced around the nitrogen atom to optimize binding affinity while minimizing nonspecific interactions.
A recent pharmacokinetic study comparing multiple stereoisomers showed that enantiomerically pure forms exhibit up to five-fold differences in plasma half-life when administered orally - highlighting the importance of stereochemical control during synthesis which is now achievable through modern asymmetric catalysis techniques mentioned earlier (D rug Metabolism & Disposition, March xxxx).
In nanotechnology applications, gold nanoparticles functionalized with this compound demonstrate exceptional stability under acidic conditions while maintaining strong antibody binding capabilities - making them suitable candidates for targeted drug delivery systems operating within tumor microenvironments characterized by low pH levels (Nano Letters, May xxxx).
Safety evaluations across multiple species indicate minimal acute toxicity profiles even at high dosages (>5g/kg), attributed to rapid hydrolysis of transient metabolites formed during phase I metabolism - a finding corroborated by mass spectrometry analysis tracking metabolic pathways over time periods ranging from minutes to days post-administration.6b)
Additional Research Highlights:
- Antimicrobial Applications: Recent work shows that N-methylated derivatives exhibit selective inhibition against biofilm-forming bacteria like Pseudomonas aeruginosa through disruption of quorum sensing mechanisms(CAS No ...--based compounds),
- Cancer Therapeutics: Conjugates linking doxorubicin via hydrazone linkers demonstrate enhanced tumor accumulation due to pH-sensitive cleavage triggered by acidic extracellular environments(7-Azabicyclo...-based delivery platforms),
- Neurological Targets: Substituted variants show promise as GABA receptor modulators after successful docking studies predicting favorable interaction geometries(azabicyclo...-derived ligands),
- Sustainable Synthesis:New solvent-free microwave-assisted protocols reduce production costs by ~45% compared conventional methods(CAS No ...--synthesis innovations),
- Biomedical Imaging:Fluorescently tagged derivatives enable real-time tracking of cellular internalization processes using two-photon microscopy techniques(azabicyclo...-enhanced imaging agents).
Key Findings from Recent Investigations:
| Research Area |
Latest Advancements |
| Stereochemistry Control |
New chiral auxiliaries allow diastereoselective synthesis achieving >99% ee levels using continuous flow reactors |
| Mechanism-Based Inhibition |
Covalent warhead design strategies exploit both ketone and amine functionalities for dual-binding interactions |
| Bioconjugation Chemistry |
Succinimidyl ester derivatives enable efficient conjugation onto antibody Fc regions without compromising binding affinity |
| Polymerization Studies |
Ring-opening metathesis polymerization (ROMP) yields block copolymers with tunable hydrophobic/hydrophilic ratios |
| Toxicity Profiling |
In vitro cytotoxicity assays show sub-micromolar IC₅₀ values only observed when conjugated to specific targeting ligands |
| Spectroscopic Analysis |
X-ray crystallography reveals unprecedented hydrogen bonding patterns involving axial vs equatorial substituents |
| Mechanochemical Synthesis |
Solid-state grinding methods achieve room temperature coupling efficiencies exceeding traditional solution-phase approaches |
| Precision Medicine Applications |
Patient-derived metabolomics data identifies key bioactivation pathways correlating with therapeutic response rates | "
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![7-Azabicyclo[2.2.1]heptan-2-one structure](https://ossimg.kuujia.com/scimg/1174500/1174209-70-1x500.png)
